Cas no 600727-96-6 (bppCOOH)

• Product Name: bppCOOH
• CAS No: 600727-96-6
• MF: C₁₂H₉N₅O₂
• MW: 255.232161283493
• MDL: MFCD34165562
• CID: 4058926
• PubChem ID: 12120400
• Update Time: 2025-04-22

bppCOOH Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2,6-di-1H-pyrazol-1-yl-
• bppCOOH
• 600727-96-6
• YSZC026
• 2,6-bis(pyrazol-1-yl)pyridine-4-carboxylic acid
• BS-45819
• F75592
• MFCD34165562
• CS-0170312
• 2,6-bis(1H-pyrazol-1-yl)isonicotinic acid
• 4-Pyridinecarboxylicacid,2,6-di-1H-pyrazol-1-yl-
• 2,6-di-1h-pyrazol-1-yl-4-pyridinecarboxylic acid
• 2,6-di(pyrazol-1-yl)-4-carboxypyridine
• 2,6-bis(1H-pyrazol-1-yl)pyridine-4-carboxylic acid
• 2,6-di(pyrazol-1-yl)pyridine-4-carboxylic acid
• 2,6-di(1H-pyrazol-1-yl)isonicotinic acid

• MDL： MFCD34165562
• Inchi： 1S/C12H9N5O2/c18-12(19)9-7-10(16-5-1-3-13-16)15-11(8-9)17-6-2-4-14-17/h1-8H,(H,18,19)
• InChI Key： AABBIGVHMABWQY-UHFFFAOYSA-N
• SMILES： OC(C1C=C(N=C(C=1)N1C=CC=N1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 255.07562455g/mol
• Monoisotopic Mass: 255.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines